Cas no 1262133-66-3 (2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine)

2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine Properties

Names and Identifiers

• 2'-O-(5'-Deoxy-β-D-ribofuranosyl) Capecitabine
• 2’-O-(5’-Deoxy-β-D-ribofuranosyl) Capecitabine
• Cytidine, 5'-deoxy-2'-O-(5-deoxy-β-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-
• (1-(5-Deoxy-2-O-(5-deoxy-beta-D-ribofuranosyl)-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)-carbamic acid pentyl ester
• pentyl N-[1-[(2R,3R,4R,5R)-3-[(2S,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]oxy-4-hydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• UNII-67D6KLZ2OQ
• (1-(5-DEOXY-2-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-2-OXO-1,2-DIHYDROPYRIMIDIN-4-YL)-CARBAMIC ACID PENTYL ESTER
• 67D6KLZ2OQ
• Cytidine, 5'-deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)-
• Pentyl (1-((2R,3R,4R,5R)-3-(((2S,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)oxy)-4-hydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• Q27264112
• 1262133-66-3
• Cytidine, 5'-deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]-; 5'-Deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-[(pentyloxy)carbonyl]cytidine; Pentyl [1-[5-Deoxy-2-O-(5-deoxy-beta-D-ribofuranosyl)-beta-D-ribofuranosyl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]-carbamate
• 2'-O-(5'-Deoxy-beta-D-ribofuranosyl) Capecitabine
• 5'-DEOXY-2'-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)CYTIDINE
• 5'-Deoxy-2'-O-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-N-((pentyloxy)carbonyl)cytidine
• CYTIDINE, 5'-DEOXY-2'-O-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-N-((PENTYLOXY)CARBONYL)-
• 2'-(5'-Deoxy-Beta-D-ribofuranoyl) Capecitabine
• +Expand

• InChIKey： BFJRATXGRKMYFE-YXUPXXBNSA-N
• Inchi： InChI=1S/C20H30FN3O9/c1-4-5-6-7-30-20(29)23-16-11(21)8-24(19(28)22-16)17-15(13(26)10(3)31-17)33-18-14(27)12(25)9(2)32-18/h8-10,12-15,17-18,25-27H,4-7H2,1-3H3,(H,22,23,28,29)/t9-,10-,12-,13-,14-,15-,17-,18+/m1/s1
• SMILES： CCCCCOC(=O)Nc1c(cn(c(=O)n1)[C@H]2[C@@H]([C@@H]([C@H](O2)C)O)O[C@H]3[C@@H]([C@@H]([C@H](O3)C)O)O)F

Computed Properties

• Exact Mass: 475.19660771g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 9
• Monoisotopic Mass: 475.19660771g/mol
• Heavy Atom Count: 33
• Complexity: 795
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Melting Point: 80-82°C
• Density: 1.6±0.1 g/cm3

2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine Security Information

• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2’-O-(5’-Deoxy-b-D-ribofuranosyl) Capecitabine Customs Data

• HS CODE：29321900